Cas no 1806760-36-0 (6-(Aminomethyl)-2-(difluoromethyl)-4-methyl-3-(trifluoromethoxy)pyridine)

• Product Name: 6-(Aminomethyl)-2-(difluoromethyl)-4-methyl-3-(trifluoromethoxy)pyridine
• CAS No: 1806760-36-0
• MF: C₉H₉F₅N₂O
• MW: 256.172579526901
• CID: 4843395
• Update Time: 2025-05-19

6-(Aminomethyl)-2-(difluoromethyl)-4-methyl-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-2-(difluoromethyl)-4-methyl-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H9F5N2O/c1-4-2-5(3-15)16-6(8(10)11)7(4)17-9(12,13)14/h2,8H,3,15H2,1H3
• InChI Key： BLYGPTAZDNJMHI-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C)C=C(CN)N=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• XLogP3: 1.9
• Topological Polar Surface Area: 48.1

Additional information on 6-(Aminomethyl)-2-(difluoromethyl)-4-methyl-3-(trifluoromethoxy)pyridine

Introduction to 6-(Aminomethyl)-2-(difluoromethyl)-4-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1806760-36-0)

6-(Aminomethyl)-2-(difluoromethyl)-4-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1806760-36-0) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including an aminomethyl group, difluoromethyl substituent, methyl group, and trifluoromethoxy moiety, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The aminomethyl group in the structure of 6-(Aminomethyl)-2-(difluoromethyl)-4-methyl-3-(trifluoromethoxy)pyridine plays a crucial role in enhancing its reactivity and binding affinity to specific biological targets. This functional group is known to participate in hydrogen bonding and other non-covalent interactions, which are essential for the compound's biological activity. Additionally, the presence of the difluoromethyl substituent contributes to the compound's metabolic stability and bioavailability, making it an attractive candidate for drug development.

The methyl group in the structure provides steric hindrance and influences the compound's solubility properties. This can be particularly important in optimizing the pharmacokinetic profile of the molecule, ensuring that it reaches its intended target with high efficiency. The trifluoromethoxy moiety, on the other hand, is known for its electron-withdrawing properties, which can modulate the electronic environment around the pyridine ring and affect the compound's reactivity and selectivity.

Recent studies have highlighted the potential of 6-(Aminomethyl)-2-(difluoromethyl)-4-methyl-3-(trifluoromethoxy)pyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory activity is attributed to its ability to inhibit key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).

Furthermore, preliminary studies have also indicated that 6-(Aminomethyl)-2-(difluoromethyl)-4-methyl-3-(trifluoromethoxy)pyridine may have antiviral properties. In vitro experiments have demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of antiviral action is thought to involve interference with viral entry or replication processes within host cells.

In addition to its anti-inflammatory and antiviral activities, 6-(Aminomethyl)-2-(difluoromethyl)-4-methyl-3-(trifluoromethoxy)pyridine has shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in various cancer cell lines, suggesting its potential as an anticancer agent. The apoptotic effect is believed to be mediated through the activation of caspase pathways and the modulation of cell cycle regulatory proteins.

The pharmacokinetic properties of 6-(Aminomethyl)-2-(difluoromethyl)-4-methyl-3-(trifluoromethoxy)pyridine have been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits favorable oral bioavailability and a long half-life, which are important factors for drug development. Additionally, its low toxicity profile makes it suitable for chronic administration without significant adverse effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-(Aminomethyl)-2-(difluoromethyl)-4-methyl-3-(trifluoromethoxy)pyridine in various disease conditions. Early results from phase I trials have been promising, with no major safety concerns reported. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 6-(Aminomethyl)-2-(difluoromethyl)-4-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1806760-36-0) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique structural features contribute to its biological activities, making it a valuable candidate for further research and development in medicinal chemistry and pharmaceutical sciences.